Cas no 1270176-88-9 (2-Pyridinepropanoic acid, α-amino-4-chloro-, (αS)-)

• Product Name: 2-Pyridinepropanoic acid, α-amino-4-chloro-, (αS)-
• CAS No: 1270176-88-9
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 5589286
• PubChem ID: 96860059
• Update Time: 2025-05-23

2-Pyridinepropanoic acid, α-amino-4-chloro-, (αS)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinepropanoic acid, α-amino-4-chloro-, (αS)-
• (2S)-2-AMINO-3-(4-CHLOROPYRIDIN-2-YL)PROPANOIC ACID
• EN300-7439058
• 1270176-88-9

• Inchi： 1S/C8H9ClN2O2/c9-5-1-2-11-6(3-5)4-7(10)8(12)13/h1-3,7H,4,10H2,(H,12,13)/t7-/m0/s1
• InChI Key： UTZVTTFNVLLUKZ-ZETCQYMHSA-N
• SMILES： C1(C[C@H](N)C(O)=O)=NC=CC(Cl)=C1

Computed Properties

• Exact Mass: 200.0352552g/mol
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• Boiling Point: 344.1±42.0 °C(Predicted)
• pka: 1.67±0.10(Predicted)

Additional information on 2-Pyridinepropanoic acid, α-amino-4-chloro-, (αS)-

2-Pyridinepropanoic Acid, α-Amino-4-Chloro-, (αS)-: A Comprehensive Overview

The compound 2-Pyridinepropanoic acid, α-amino-4-chloro-, (αS)- (CAS No: 1270176-88-9) is a structurally unique organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its pyridine ring system, which serves as a central framework for its functional groups. The presence of an amino group at the α-position and a chlorine substituent at the 4-position of the pyridine ring introduces unique electronic and steric properties, making it an intriguing subject for research and development.

Recent studies have highlighted the importance of α-amino acids in biochemistry and drug design. The (αS)- configuration of this compound suggests a specific stereochemistry that could play a crucial role in its interactions with biological systems. Stereoisomerism is a critical factor in pharmacology, as it can significantly influence the compound's activity, selectivity, and toxicity.

The synthesis of 2-Pyridinepropanoic acid, α-amino-4-chloro-, (αS)- involves advanced organic chemistry techniques, including multi-step synthesis and stereochemical control. Researchers have employed methods such as Stork enamine synthesis and asymmetric catalysis to achieve high yields and enantiomeric excess in the production of this compound. These methods not only ensure the purity of the product but also pave the way for large-scale manufacturing if required.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a chiral building block makes it valuable in the construction of complex molecules with specific stereochemical requirements. Recent studies have explored its potential as a lead compound in drug discovery programs targeting various therapeutic areas, including oncology and neurodegenerative diseases.

The pharmacological profile of 2-Pyridinepropanoic acid, α-amino-4-chloro-, (αS)- is currently under investigation. Preliminary results suggest that it exhibits moderate activity against certain enzymes and receptors, indicating its potential as a starting point for further optimization. The chlorine substituent at the 4-position is believed to contribute to its lipophilicity, enhancing its ability to cross biological membranes.

From an environmental perspective, understanding the degradation pathways and ecotoxicity of this compound is essential for its safe handling and disposal. Recent research has focused on biodegradation studies using microbial cultures to assess its environmental impact. Results indicate that under specific conditions, the compound can be metabolized by certain microorganisms, reducing its persistence in natural systems.

In conclusion, 2-Pyridinepropanoic acid, α-amino-4-chloro-, (αS)- represents a valuable addition to the arsenal of chiral building blocks available to chemists and pharmacologists. Its unique structure, stereochemistry, and promising pharmacological properties make it a subject of ongoing research interest. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in drug discovery and development.